Cas no 892782-87-5 (1-benzyl-7-(diethylamino)-3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one)

• Product Name: 1-benzyl-7-(diethylamino)-3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one
• CAS No: 892782-87-5
• MF: C₂₈H₂₉FN₂O₃S
• MW: 492.604869604111
• CID: 5423638
• Update Time: 2025-05-20

1-benzyl-7-(diethylamino)-3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-7-(diethylamino)-3-(2,5-dimethylphenyl)sulfonyl-6-fluoroquinolin-4-one
• 1-benzyl-7-(diethylamino)-3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one

• Inchi： 1S/C28H29FN2O3S/c1-5-30(6-2)25-16-24-22(15-23(25)29)28(32)27(18-31(24)17-21-10-8-7-9-11-21)35(33,34)26-14-19(3)12-13-20(26)4/h7-16,18H,5-6,17H2,1-4H3
• InChI Key： UUXMGQBSESCWSM-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=C(F)C(N(CC)CC)=C2)C(=O)C(S(C2=CC(C)=CC=C2C)(=O)=O)=C1

Additional information on 1-benzyl-7-(diethylamino)-3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one

Comprehensive Overview of 1-benzyl-7-(diethylamino)-3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one (CAS No. 892782-87-5)

The compound 1-benzyl-7-(diethylamino)-3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one (CAS No. 892782-87-5) is a highly specialized organic molecule with a unique structural framework. Its complex nomenclature reflects its intricate chemical architecture, featuring a quinolin-4-one core substituted with a benzyl group, a diethylamino moiety, and a 2,5-dimethylbenzenesulfonyl unit. This combination of functional groups endows the compound with distinct physicochemical properties, making it a subject of interest in advanced chemical research and pharmaceutical development.

In recent years, the scientific community has shown growing interest in fluorinated quinoline derivatives, particularly due to their potential applications in medicinal chemistry. The presence of a fluoro substituent at the 6-position of the quinoline ring enhances the compound's metabolic stability and bioavailability, traits highly sought after in drug discovery. Researchers are actively exploring its role as a scaffold for designing novel therapeutic agents, especially in areas like kinase inhibition and targeted cancer therapies, which are currently trending topics in biomedical research.

The diethylamino group in this compound contributes to its basicity and solubility profile, while the 2,5-dimethylbenzenesulfonyl moiety may influence its binding affinity to specific biological targets. Such structural features align with the broader trend of developing sulfonamide-based drugs, a class known for their diverse pharmacological activities. This compound's potential as a lead structure in drug design is further underscored by its modular framework, allowing for systematic modifications to optimize activity and selectivity.

From a synthetic chemistry perspective, 1-benzyl-7-(diethylamino)-3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one represents a challenging target for organic synthesis. Its preparation likely involves multi-step sequences, including Pd-catalyzed cross-coupling, sulfonylation, and selective fluorination—techniques frequently searched by chemists in academic and industrial settings. The compound's CAS No. 892782-87-5 serves as a critical identifier for researchers sourcing this material for studies on heterocyclic compound libraries or structure-activity relationship (SAR) investigations.

Analytical characterization of this compound would typically employ advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography—methods commonly queried in chemical databases. Its molecular weight and logP value (predicted to be moderately lipophilic) would be key parameters for researchers evaluating its drug-likeness using popular ADMET prediction tools, a hot topic in computational chemistry circles.

In material science applications, the π-conjugated system of the quinolin-4-one core suggests possible utility in organic electronic materials, particularly when combined with the electron-donating diethylamino group and electron-withdrawing sulfonyl unit. This duality creates an interesting push-pull electronic structure that could be exploited in designing photoactive materials—an area gaining traction in renewable energy research.

The compound's stability under various conditions is another pertinent consideration for potential users. While specific stability data for CAS No. 892782-87-5 may be limited in public literature, its structural features suggest reasonable stability at room temperature when protected from light and moisture—common storage concerns frequently searched by laboratory personnel. The benzyl protecting group offers synthetic flexibility while maintaining stability during transformations, a strategy widely employed in multistep organic synthesis workflows.

From a commercial availability standpoint, this specialty chemical is typically supplied by fine chemical manufacturers catering to pharmaceutical and advanced materials research. Procurement specialists often search for such compounds using specific identifiers like CAS numbers or IUPAC names, emphasizing the importance of accurate nomenclature in chemical commerce. The compound's pricing and availability may vary significantly depending on scale and purity requirements—common considerations for researchers planning medicinal chemistry campaigns or high-throughput screening initiatives.

In conclusion, 1-benzyl-7-(diethylamino)-3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one (CAS No. 892782-87-5) represents a sophisticated chemical entity with multifaceted research potential. Its structural complexity and functional group diversity position it as a valuable building block in drug discovery and materials science—fields currently experiencing rapid growth and innovation. As research into fluorinated heterocycles and tailored sulfonamides continues to expand, this compound will likely remain relevant in cutting-edge chemical investigations addressing contemporary scientific challenges.